2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione

• Molecular Formula: C17H16O5
• Molecular Weight: 300.3 g/mol
• IUPAC Name: 2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxyindene-1,3-dione
• InChI: InChI=1S/C17H16O5/c1-16(2)7-11(18)13(12(19)8-16)17(22)14(20)9-5-3-4-6-10(9)15(17)21/h3-6,13,22H,7-8H2,1-2H3
• InChI Key: XAXPKPCIXYIRIU-UHFFFAOYSA-N
• SMILES: CC1(CC(=O)C(C(=O)C1)C2(C(=O)C3=CC=CC=C3C2=O)O)C

Description

2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione, also known as DMDD, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DMDD is a synthetic, non-steroidal compound that has been found to possess anti-inflammatory, anti-tumor, and anti-oxidant properties.

Mechanism of Action

The mechanism of action of 2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione is not fully understood. However, it has been proposed that 2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione exerts its anti-inflammatory and anti-tumor effects by inhibiting the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are enzymes involved in the production of inflammatory mediators and tumor growth. 2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione has been found to possess a number of biochemical and physiological effects. It has been found to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. 2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione has also been found to induce apoptosis in cancer cells, which leads to the death of these cells. In addition, 2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione has been found to possess anti-oxidant properties, which protect cells from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. In addition, 2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione has been found to possess a number of biological activities, which makes it a potential candidate for the development of new drugs. However, one of the limitations of using 2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are a number of future directions for research on 2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione. One direction is to study its effects on other diseases such as neurodegenerative diseases and cardiovascular diseases. Another direction is to study its effects on different types of cancer. In addition, future research could focus on understanding the mechanism of action of 2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione, which could lead to the development of new drugs based on its structure and activity.
Conclusion:
In conclusion, 2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its anti-inflammatory, anti-tumor, and anti-oxidant properties make it a potential candidate for the development of new drugs. While its mechanism of action is not fully understood, there are a number of future directions for research that could lead to a better understanding of its effects and potential applications.

Synthesis Methods

2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione can be synthesized through a multistep process that involves the reaction of 2,5-dimethylcyclohexane-1,4-dione with maleic anhydride in the presence of a catalyst such as sulfuric acid. The resulting product is then treated with hydroxylamine hydrochloride to form a hydrazone intermediate, which is then cyclized using acetic anhydride to yield 2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione.

Scientific Research Applications

2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione has been the subject of numerous scientific studies due to its potential applications in various fields. It has been found to possess anti-inflammatory properties, which makes it a potential candidate for the treatment of inflammatory diseases such as arthritis. 2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione has also been found to possess anti-tumor properties, which makes it a potential candidate for the treatment of cancer. In addition, 2-(4,4-dimethyl-2,6-dioxocyclohexyl)-2-hydroxy-1H-indene-1,3(2H)-dione has been found to possess anti-oxidant properties, which makes it a potential candidate for the treatment of oxidative stress-related diseases.